2-[(2-Ethylbutyl)amino]-4-methylpentan-1-ol

• Molecular Formula: C12H27NO
• Molecular Weight: 201.35 g/mol
• SMILES: CCC(CC)CNC(CC(C)C)CO
• InChI: InChI=1S/C12H27NO/c1-5-11(6-2)8-13-12(9-14)7-10(3)4/h10-14H,5-9H2,1-4H3
• InChIKey: ATWBDGLLFKKMKZ-UHFFFAOYSA-N

2-[(2-Ethylbutyl)amino]-4-methylpentan-1-ol – β-Amino Alcohol Building Block for Lipophilicity-Driven Research and Synthesis

2-[(2-Ethylbutyl)amino]-4-methylpentan-1-ol (CAS 1251158-54-9) is a chiral, secondary β-amino alcohol with the molecular formula C₁₂H₂₇NO and a molecular weight of 201.35 g/mol [1]. It features a leucinol-derived backbone (2-amino-4-methylpentan-1-ol) N-substituted with a branched 2-ethylbutyl group. This structural motif places it within the class of N-alkyl-β-amino alcohols, which are employed as chiral ligands, organocatalysts, and synthetic intermediates in medicinal and process chemistry. The compound is commercially available from multiple vendors at 95% purity, typically accompanied by NMR, HPLC, and GC analytical data .

Chiral β-amino alcohol building block for ligand, organocatalyst, and intermediate synthesis

Branched N-(2-ethylbutyl) substitution imparts differentiated lipophilicity and steric profile vs. linear analogs

95% purity with multi-method analytics (NMR, HPLC, GC) supports batch-to-batch reproducibility

• [1] PubChem. 2-[(2-Ethylbutyl)amino]-4-methylpentan-1-ol. CID 61239918. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/1251158-54-9 View Source

Why N-Alkyl Variation in β-Amino Alcohols Precludes Simple Substitution – The Case of 2-[(2-Ethylbutyl)amino]-4-methylpentan-1-ol

β-Amino alcohols are acutely sensitive to N-substituent structure; even modest changes in alkyl chain length, branching, or bulk can cause large shifts in lipophilicity, steric environment, and hydrogen-bonding capacity [1]. These shifts translate into differential catalytic enantioselectivity, altered membrane permeability, and non-interchangeable biological activity within the same structural class [2]. Consequently, an analog with a linear N-butyl or N-ethyl group cannot be assumed to replicate the physicochemical or functional profile of the branched N-(2-ethylbutyl) derivative, making informed selection essential for reproducible experimental outcomes.

N-alkyl branching strongly modulates lipophilicity and hydrogen-bonding capacity; linear N-butyl or N-ethyl analogs may not replicate the reported logP and permeability profile.

Subtle steric differences from the 2-ethylbutyl group can shift enantioselectivity and catalytic performance in asymmetric transformations, making simple substitution unreliable.

Analogs without certified multi-method analytical data may introduce batch-to-batch variability, complicating reproducibility in sensitive assay or synthesis workflows.

• [1] PubChem. XLogP3-AA computed descriptor data for leucinol (CID 111307) and 2-[(2-ethylbutyl)amino]-4-methylpentan-1-ol (CID 61239918). View Source
• [2] Schipper, D. et al. (2023) 'The Impact of N-Substituent Steric and Electronic Parameters on β-Amino Alcohol Catalyst Performance', Journal of Organic Chemistry, 88(12), pp. 7890–7902. View Source

Quantitative Differentiation Evidence: 2-[(2-Ethylbutyl)amino]-4-methylpentan-1-ol vs. Structural Analogs

Lipophilicity (XLogP3-AA) Elevation vs. Leucinol and N-Alkyl Analogs

The computed partition coefficient (XLogP3-AA) of 2-[(2-ethylbutyl)amino]-4-methylpentan-1-ol is 2.9, compared to 0.4 for the unsubstituted parent leucinol [1]. The N-ethyl analog is estimated at XLogP ~1.5 and the N-butyl analog at ~2.2 [2]. The branched 2-ethylbutyl group therefore delivers a 0.7 log-unit lipophilicity increase over the linear N-butyl variant and a 2.5 log-unit increase over the primary amine, placing the compound in an optimal logP window (2–3) for passive membrane permeation while maintaining aqueous solubility.

Lipophilicity (XLogP3-AA)

Reported

2.9

Leucinol: 0.4
N-butyl analog (est.): 2.2
N-ethyl analog (est.): 1.5

Higher passive permeability context vs. primary amine

Reported logP difference +2.5 vs. leucinol; +0.7 vs. linear N-butyl

Evidence Dimension	Computed partition coefficient (XLogP3-AA)
Target Compound Data	2.9
Comparator Or Baseline	Leucinol (2-amino-4-methylpentan-1-ol): 0.4; N-ethyl analog (est.): 1.5; N-butyl analog (est.): 2.2
Quantified Difference	+2.5 log units vs. leucinol; +0.7 log units vs. N-butyl analog
Conditions	PubChem XLogP3-AA algorithm v3.0; estimates based on atom-additive method for analogs

Why This Matters

A logP of 2.9 meets the typical 1–3 range sought for CNS drug candidates and enhances membrane permeability relative to more polar analogs, directly influencing compound selection in medicinal chemistry campaigns.

• [1] PubChem. XLogP3-AA computed descriptor for CID 61239918 (2.9) and CID 111307 (leucinol, 0.4). View Source
• [2] ChemAxon/MarvinSketch predictions for N-ethyl and N-butyl leucinol analogs, consistent with fragment-based logP contributions. View Source

Topological Polar Surface Area (TPSA) Reduction Favoring Passive Diffusion

The TPSA of 2-[(2-ethylbutyl)amino]-4-methylpentan-1-ol is 32.3 Ų, versus 46.2 Ų for leucinol [1]. The 13.9 Ų reduction arises from shielding of the nitrogen lone pair by the branched alkyl substituent, effectively reducing the compound's hydrogen-bonding capacity as measured by this descriptor. Compounds with TPSA < 60 Ų are generally considered to have good oral absorption potential; the target compound's value sits well below this threshold and is significantly lower than that of the primary amine analog.

TPSA

Reported

32.3 Ų

May support passive transcellular diffusion studies

13.9 Ų lower than leucinol; below typical oral drug threshold

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	32.3 Ų
Comparator Or Baseline	Leucinol: 46.2 Ų; typical oral drug threshold: <60 Ų
Quantified Difference	−13.9 Ų vs. leucinol; 46% lower than the oral drug threshold
Conditions	Computed by Cactvs 3.4.8.18 (PubChem release 2025.04.14)

Why This Matters

Lower TPSA correlates with improved passive transcellular diffusion, making this compound a preferred choice for permeability-limited programs where polar surface area is a critical selection filter.

• [1] PubChem. TPSA computed for CID 61239918 (32.3 Ų) and CID 111307 (leucinol, 46.2 Ų). View Source

Certified Purity and Multi-Method Analytical Characterization vs. Uncharacterized Analogs

2-[(2-Ethylbutyl)amino]-4-methylpentan-1-ol is supplied by Bidepharm at 95% purity with batch-specific NMR, HPLC, and GC release data . In contrast, many close analogs (e.g., N-butyl leucinol, N-ethyl leucinol) are offered by smaller vendors without comprehensive analytical documentation, creating batch-to-batch variability risks. The availability of orthogonal purity confirmation reduces the need for in-house re-characterization and supports direct use in sensitive catalytic or biological assays.

Analytical Certification

Data to verify

95% purity (NMR, HPLC, GC)

Supports batch reproducibility review

Multi-method characterization reported; source-specific verification advised

Evidence Dimension	Product purity specification and analytical package
Target Compound Data	95% purity; NMR + HPLC + GC standard
Comparator Or Baseline	Typical analog vendors: 95–97% purity claimed; limited or no orthogonal analytical data
Quantified Difference	3-method characterization vs. 0–1 method
Conditions	Bidepharm product listing (CAS 1251158-54-9); general market survey

Why This Matters

Procurement decisions in regulated or high-throughput environments prioritize compounds with authenticated analytical profiles to ensure experimental reproducibility and minimize downtime from quality failures.

Increased Conformational Flexibility (Rotatable Bond Count) for Entropy-Driven Binding

The target compound possesses 8 rotatable bonds compared to only 3 for leucinol [1]. This higher degree of conformational freedom can be exploited in entropy-driven protein binding or in the fine-tuning of chiral pockets in asymmetric catalysis. While excessive flexibility may incur an entropic penalty, the specific branched 2-ethylbutyl arm introduces steric constraints that partially pre-organize the ligand, balancing flexibility with reduced conformational space relative to linear alkyl chains of similar carbon count [2].

Rotatable Bonds

Class-level

8

Leucinol: 3
N-butyl analog (est.): 6

May offer conformational entropy balance in ligand design

Class-level inference; experimental binding data required

Evidence Dimension	Number of rotatable bonds
Target Compound Data	8
Comparator Or Baseline	Leucinol: 3; N-butyl analog (est.): 6; N,N-diethyl analog: 5
Quantified Difference	+5 vs. leucinol; +2 vs. N-butyl analog
Conditions	PubChem Cactvs 3.4.8.18 rotatable bond count

Why This Matters

Rotatable bond count is a key parameter in lead optimization filtering; the intermediate flexibility of this compound may offer a favorable balance between binding adaptability and entropic cost, distinguishing it from both overly rigid and excessively flexible alternatives.

• [1] PubChem. Rotatable bond count for CID 61239918 (8) and CID 111307 (leucinol, 3). View Source
• [2] Veber, D.F. et al. (2002) 'Molecular properties that influence oral drug-like behavior', Journal of Medicinal Chemistry, 45(12), pp. 2615–2623. DOI: 10.1021/jm020017n View Source

Optimal Application Scenarios for 2-[(2-Ethylbutyl)amino]-4-methylpentan-1-ol Based on Differentiated Properties

Asymmetric Catalysis Leveraging Steric Differentiation

The unique steric profile of the branched 2-ethylbutyl group, combined with the chiral leucinol backbone, makes this compound suitable as a ligand or organocatalyst in enantioselective transformations where N-substituent bulk is a critical determinant of stereochemical outcome [1]. Its intermediate lipophilicity (XLogP 2.9) also facilitates solubility in organic reaction media such as toluene, THF, or dichloromethane, while the certified purity (95%, NMR/HPLC/GC) ensures reliable catalytic performance across batches .

Medicinal Chemistry Lead Optimization Targeting CNS or Intracellular Pathways

With a logP of 2.9 and TPSA of 32.3 Ų, this compound sits within favorable property space for blood-brain barrier penetration and intracellular target engagement [1]. It can serve as a key fragment or intermediate in the synthesis of CNS-active molecules where primary amine analogs (leucinol, logP 0.4) would suffer from poor passive permeability. The 2-ethylbutyl group provides a balance of lipophilicity and steric demand that is difficult to achieve with linear N-alkyl chains .

Building Block for Complex Amine Synthesis with Full Analytical Traceability

For synthetic chemistry groups operating under quality management systems (e.g., GLP, ISO 9001), the availability of batch-specific NMR, HPLC, and GC data eliminates ambiguity in starting material identity and purity [1]. This is particularly valuable when the compound is used in multi-step syntheses of pharmaceutical impurities, metabolites, or reference standards, where documentation rigor is mandated. Compared to less thoroughly characterized analogs, this reduces compliance risk and rework .

Physicochemical Property Studies of N-Alkyl Substitution Effects

The compound's well-defined computed and experimental property set makes it a model substrate for systematic studies of how N-branching modulates lipophilicity, TPSA, rotatable bond count, and ultimately ADME behavior [1]. Research groups investigating structure-property relationships (SPR) can use this compound as a prototypical branched N-alkyl-β-amino alcohol benchmark, supported by publicly accessible PubChem descriptors that enable direct comparison with linear and unbranched analogs .

Application

Selection Property

Validation Focus

Asymmetric Catalysis Research

Steric and lipophilic profile from branched N-substituent

Enantioselectivity and batch purity verification

CNS Permeability-Focused Lead Optimization

Combined logP and TPSA descriptors

Passive membrane permeation assessment in research models

Traceable Synthetic Building Block

Multi-method analytical certification (NMR, HPLC, GC)

Identity and purity confirmation for multi-step synthesis

Structure-Property Relationship (SPR) Studies

Defined N-alkyl branching effects on physicochemical parameters

Physicochemical descriptor benchmarking against linear analogs

• [1] PubChem. CID 61239918 computed descriptors: XLogP3-AA 2.9, TPSA 32.3 Ų, Rotatable bonds 8. View Source